tert-butyl (2S,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H19NO3/c1-7-8(12)5-6-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8+/m0/s1
• InChI Key: RLHMCXQTIPFLRQ-JGVFFNPUSA-N
• Canonical SMILES: CC1C(CCN1C(=O)OC(C)(C)C)O
• Isomeric SMILES: C[C@H]1[C@@H](CCN1C(=O)OC(C)(C)C)O
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol

Description

Tert-butyl (2S,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate is a compound that has gained significant attention in scientific research due to its potential applications in the development of new drugs. This compound is a chiral molecule that has a pyrrolidine ring and a carboxylate group, which makes it an important building block for the synthesis of various biologically active compounds. In

Scientific Research Applications

Biomonitoring and Exposure Assessment

A study aimed to assess the exposure of young German adults to butylated hydroxytoluene (BHT), a tert-butyl derivative used ubiquitously in various products. This research found widespread exposure among the population, as evidenced by the detection of BHT metabolites in urine samples. This study underscores the importance of biomonitoring for understanding the extent of human exposure to chemical compounds, including tert-butyl derivatives (Schmidtkunz et al., 2020).

Toxicokinetics and Human Exposure

Research on the toxicokinetics of ethers used as fuel oxygenates, including methyl-tert.butyl ether (MTBE) and ethyl-tert.butyl ether (ETBE), summarizes their biotransformation and excretion in rats and humans. This study indicates that these compounds are rapidly absorbed and cleared, with biotransformation being a significant pathway for their elimination. Understanding the toxicokinetics of tert-butyl derivatives is crucial for assessing their potential health impacts (Dekant et al., 2001).

Occupational Exposure and Safety

An investigation into the occupational exposure of gasoline road-tanker drivers to MTBE and methyl tert-amyl ether (MTAE) highlights the potential for inhalation exposure among workers. This study also explores the utility of biological monitoring for assessing uptake of these ethers, offering insights into workplace safety and health risk assessments for those handling tert-butyl derivatives (Saarinen et al., 1998).

Chemical Sensory Research

A study on the odor detection of mixtures including homologous carboxylic acids and coffee aroma compounds provides insight into the sensory properties of various chemicals, potentially including tert-butyl derivatives. This research could inform the development of flavors, fragrances, and other consumer products by understanding how these compounds interact with human sensory systems (Miyazawa et al., 2009).

Mechanism of Action

Target of Action

The tert-butyl group is known to have unique reactivity patterns and is used in various chemical transformations .

Mode of Action

The tert-butyl group, a part of the compound, is known for its unique reactivity pattern . It is often used in chemical transformations, suggesting that it may interact with its targets through chemical reactions .

Biochemical Pathways

The tert-butyl group is known to be involved in various biosynthetic and biodegradation pathways .

Pharmacokinetics

The compound’s physical state is solid at 20°c, and it should be stored under inert gas . These properties may influence its bioavailability.

Result of Action

The compound’s unique structure, particularly the presence of the tert-butyl group, suggests that it may have specific reactivity patterns that could result in unique molecular and cellular effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound is air-sensitive and should be stored under inert gas . This suggests that exposure to air could potentially affect the compound’s stability and efficacy.